2-Hydrazino-4-methylquinoline

• IUPAC Name: (4-methylquinolin-2-yl)hydrazine
• InChI: InChI=1S/C10H11N3/c1-7-6-10(13-11)12-9-5-3-2-4-8(7)9/h2-6H,11H2,1H3,(H,12,13)
• InChI Key: FLDYBLAUDDQRAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)NN
• Molecular Formula: C10H11N3
• DSSTOX Substance ID: DTXSID30355919
• Molecular Weight: 173.21 g/mol
• CAS RN: 21703-52-6

Description

2-Hydrazino-4-methylquinoline is a heterocyclic compound with the molecular formula C10H11N3. It has an average mass of 173.214 Da and a monoisotopic mass of 173.095291 Da.

Synthesis Analysis

The synthesis of 2-Hydrazino-4-methylquinoline involves the use of 2-hydrazino-4-methylquinoline as a key substrate. The compound is prepared through a series of reactions, including condensation, hydrazination, azidation, and amination. The synthesis process is reported to yield good results with a simple workup.

Molecular Structure Analysis

The molecular structure of 2-Hydrazino-4-methylquinoline is characterized by a quinoline group, which is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry.

Chemical Reactions Analysis

The compound undergoes various nucleophilic substitution reactions at the 4-chloro group to yield new 4-substituted 2-quinolinones and quinolinethiones. These include 4-sulfanyl, hydrazino, azido, and amino derivatives.

Physical And Chemical Properties Analysis

2-Hydrazino-4-methylquinoline has a molecular formula of C10H11N3 and a molecular weight of 173.21 g/mol. More detailed physical and chemical properties were not found in the retrieved sources.

Mechanism of Action

Target of Action

It is known that quinoline, a core structure in 2-hydrazino-4-methylquinoline, plays a major role in medicinal chemistry and is a vital scaffold for leads in drug discovery .

Result of Action

Compounds with a quinoline structure have been associated with a wide range of biological activities .

Safety and Hazards

While specific safety data for 2-Hydrazino-4-methylquinoline was not found, general precautions for handling similar compounds include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective clothing, and using only in well-ventilated areas.

Future Directions

Research on quinoline-based compounds, such as 2-Hydrazino-4-methylquinoline, is ongoing due to their potential biological and pharmaceutical activities. Future work may focus on developing novel antimicrobial agents and overcoming bacterial resistance.

Synthesis routes and methods

Procedure details

A solution of 2-chloro-4-methylquinoline (1.00 g, 5.63 mmol) in NH2NH2 was reacted as outlined in Scheme 1 above to give the title compound which was used in the next step without further purification.

Q & A

Q1: What is the typical reactivity of 2-Hydrazino-4-methylquinoline with β-ketoaldehydes?

A1: 2-Hydrazino-4-methylquinoline readily reacts with β-ketoaldehydes to form substituted pyrazole rings. This reaction proceeds through a condensation mechanism, ultimately leading to the formation of 2-(pyrazol-1-yl)-4-methylquinoline derivatives. [, ] Interestingly, a previous study incorrectly identified the structure of the product formed from the reaction between 2-Hydrazino-4-methylquinoline and acetylacetone. [] This highlights the importance of careful structural elucidation in chemical synthesis.

Q2: How do steric effects influence the conformation of 2-(pyrazol-1-yl)-4-methylquinoline derivatives?

A2: Research indicates that the presence of substituents on the pyrazole ring, specifically at the 5-position, can significantly influence the molecule's preferred conformation. [] For instance, bulky groups like ethyl or isopropyl at the 5-position lead to steric hindrance. This results in a specific conformation around the C-2-N-1′ bond to minimize these steric interactions, as confirmed by AM1 Hamiltonian calculations. []

Q3: How is the structure of 2-(pyrazol-1-yl)-4-methylquinoline derivatives typically characterized?

A3: Nuclear Magnetic Resonance (NMR) spectroscopy plays a crucial role in characterizing these compounds. Specifically, ¹H and ¹³C NMR chemical shifts provide valuable insights into the molecule's structure and conformation. [] By analyzing these chemical shifts, researchers can deduce information about the spatial arrangement of atoms within the molecule, further informed by the influence of steric effects. []